![molecular formula C16H22N4O3S B2656516 3,5-dimethyl-N-((1-(pyridin-2-yl)piperidin-4-yl)methyl)isoxazole-4-sulfonamide CAS No. 1235361-12-2](/img/structure/B2656516.png)
3,5-dimethyl-N-((1-(pyridin-2-yl)piperidin-4-yl)methyl)isoxazole-4-sulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3,5-dimethyl-N-((1-(pyridin-2-yl)piperidin-4-yl)methyl)isoxazole-4-sulfonamide is a useful research compound. Its molecular formula is C16H22N4O3S and its molecular weight is 350.44. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Characterization
A study by Naveen et al. (2015) focused on the synthesis of [1-(3,5-Dimethyl-2,3-dihydro-isoxazole-4-sulfonyl)-piperidin-4-yl}-diphenyl-methanol, a compound related to the chemical structure . The research detailed the synthesis process, characterization through spectroscopic techniques, and confirmation of the structure via X-ray diffraction studies. This highlights the compound's potential as a precursor for further chemical modifications and investigations into its biological activities (Naveen, S. et al., 2015).
Biological Activities and Applications
Antimicrobial Activity : Poręba et al. (2015) synthesized novel sulfonamide isoxazolo[5,4-b]pyridine derivatives, including structures analogous to the query compound, and evaluated them for antibacterial and antiproliferative activities. These compounds showed antimicrobial activity against Pseudomonas aeruginosa and Escherichia coli, indicating their potential application in developing new antimicrobial agents (Poręba, K. et al., 2015).
Anticancer Potential : The synthesis and molecular docking against dihydrofolate reductase of novel pyridin-N-ethyl-N-methylbenzenesulfonamides, as described by Debbabi et al. (2017), suggest their efficiency as anticancer and antimicrobial agents. These studies emphasize the importance of structural modifications to enhance biological activity, with the sulfonamide moiety playing a crucial role in determining the compound's effectiveness (Debbabi, K. F. et al., 2017).
Multifunctional Antioxidants : Research by Jin et al. (2010) on analogues of N,N-dimethyl-4-(pyrimidin-2-yl)piperazine-1-sulfonamide, possessing free radical scavenger groups, suggests potential for the treatment of age-related diseases. This indicates that derivatives of the query compound could be explored as multifunctional antioxidants for diseases like Alzheimer's, cataracts, and age-related macular degeneration (Jin, H. et al., 2010).
Properties
IUPAC Name |
3,5-dimethyl-N-[(1-pyridin-2-ylpiperidin-4-yl)methyl]-1,2-oxazole-4-sulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22N4O3S/c1-12-16(13(2)23-19-12)24(21,22)18-11-14-6-9-20(10-7-14)15-5-3-4-8-17-15/h3-5,8,14,18H,6-7,9-11H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZZCLBKQUSFQTIM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NO1)C)S(=O)(=O)NCC2CCN(CC2)C3=CC=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.